Cas no 169776-06-1 (2-Benzothiazolecarbonitrile,5,6-difluoro-)

2-Benzothiazolecarbonitrile,5,6-difluoro- structure
169776-06-1 structure
Product Name:2-Benzothiazolecarbonitrile,5,6-difluoro-
CAS No:169776-06-1
MF:C8H2F2N2S
MW:196.176686763763
CID:111259
PubChem ID:10845540
Update Time:2025-04-18

2-Benzothiazolecarbonitrile,5,6-difluoro- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolecarbonitrile,5,6-difluoro-
    • 2-Benzothiazolecarbonitrile,5,6-difluoro-(9CI)
    • 169776-06-1
    • 5,6-DIFLUORO-1,3-BENZOTHIAZOLE-2-CARBONITRILE
    • 5,6-difluorobenzothiazole-2-carbonitrile
    • Inchi: 1S/C8H2F2N2S/c9-4-1-6-7(2-5(4)10)13-8(3-11)12-6/h1-2H
    • InChI Key: ZESLDIMTZZJJKU-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=NC2C=C(C(=CC1=2)F)F

Computed Properties

  • Exact Mass: 195.99076
  • Monoisotopic Mass: 195.99067557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 36.68
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